Cas no 117169-31-0 (1-Fluorocyclohexane-1-carboxylic Acid)

• Product Name: 1-Fluorocyclohexane-1-carboxylic Acid
• CAS No: 117169-31-0
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• MDL: MFCD08751334
• CID: 138555
• PubChem ID: 11094762
• Update Time: 2025-05-25

1-Fluorocyclohexane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-FLUOROCYCLOHEXANECARBOXYLIC ACID
• 1-FLUOROCYCLOHEXANE-1-CARBOXYLIC ACID
• 1-Fluorocylcohexanecarboxylic acid
• Cyclohexanecarboxylicacid, 1-fluoro-
• 1-Carboxy-1-fluorocyclohexane
• Cyclohexanecarboxylic acid, 1-fluoro- (9CI)
• 1-Fluorocyclohexane-1-carBoxylicacid
• 1-Fluoro-cyclohexanecarboxylic acid
• MFCD08751334
• CS-0139139
• EN300-117887
• PS-8949
• AKOS006380116
• DTXSID50454913
• FT-0756127
• A803726
• SCHEMBL18618
• Cyclohexanecarboxylic acid, 1-fluoro-
• 117169-31-0
• SB30989
• 1-fluorocylcohexanecarboxylicacid
• DB-060967
• 1-Fluorocyclohexane-1-carboxylic Acid

• MDL： MFCD08751334
• Inchi： 1S/C7H11FO2/c8-7(6(9)10)4-2-1-3-5-7/h1-5H2,(H,9,10)
• InChI Key： KPHYQWGKSTZREA-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 146.07400
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 227.6°Cat760mmHg
• Flash Point: 91.4°C
• PSA: 37.30000
• LogP: 1.74340

1-Fluorocyclohexane-1-carboxylic Acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-Fluorocyclohexane-1-carboxylic Acid

1-Fluorocyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-Fluorocyclohexane-1-carboxylic Acid (CAS No. 117169-31-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its cyclohexane ring substituted with a fluorine atom and a carboxylic acid group, exhibits intriguing chemical properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in research related to 1-Fluorocyclohexane-1-carboxylic Acid, while emphasizing its significance in contemporary scientific studies.

The molecular structure of 1-Fluorocyclohexane-1-carboxylic Acid is defined by a six-membered cyclohexane ring with two substituents: a fluorine atom and a carboxylic acid group. This arrangement imparts the molecule with unique electronic and steric properties. The presence of the fluorine atom introduces an electronegative character to the molecule, which can influence its reactivity and interactions with other compounds. Meanwhile, the carboxylic acid group confers acidic properties, making it a versatile functional group for further chemical modifications.

Recent studies have highlighted the potential of 1-Fluorocyclohexane-1-carboxylic Acid in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of designing inhibitors for various enzyme targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-Fluorocyclohexane-1-carboxylic Acid exhibit promising inhibitory activity against certain kinases, which are critical targets in cancer therapy.

In addition to its role in pharmacology, 1-Fluorocyclohexane-1-carboxylic Acid has found applications in materials science. Its ability to form stable amide bonds has made it a valuable component in the synthesis of polyamides and other polymer systems. A 2022 research article in *Macromolecules* reported that polymers incorporating this compound exhibit enhanced mechanical properties and thermal stability, making them suitable for high-performance applications such as aerospace materials.

The synthesis of 1-Fluorocyclohexane-1-carboxylic Acid involves multi-step chemical reactions that require precise control over reaction conditions. One common approach involves the fluorination of cyclohexanecarboxylic acid using electrophilic fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 1-Fluorocyclohexane-1-carboxylic Acid. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, the compound undergoes microbial degradation within a relatively short timeframe, suggesting its potential as an environmentally friendly chemical intermediate.

In conclusion, 1-Fluorocyclohexane-1-carboxylic Acid (CAS No. 117169-31-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.